![molecular formula C12H15NO B6228195 1-[5-(propan-2-yl)-1-benzofuran-2-yl]methanamine CAS No. 165737-34-8](/img/no-structure.png)
1-[5-(propan-2-yl)-1-benzofuran-2-yl]methanamine
Overview
Description
1-(5-(Propan-2-yl)-1-benzofuran-2-yl)methanamine, is a heterocyclic compound that is used in a variety of scientific research applications. It is a versatile compound that has been used in the synthesis of various drugs and in the study of biochemical and physiological effects.
Scientific Research Applications
1-(5-(Propan-2-yl)-1-benzofuran-2-yl)methanamine has been used in a variety of scientific research applications. It has been used in the synthesis of drugs such as ibuprofen, naproxen, and diclofenac. It has also been used in the study of biochemical and physiological effects, such as the effects of drugs on the body. Additionally, it has been used in the synthesis of polymers, which can be used in the manufacture of materials such as plastics and rubbers.
Mechanism of Action
1-(5-(Propan-2-yl)-1-benzofuran-2-yl)methanamine acts as a prodrug, meaning that it is converted into an active form in the body. The active form is believed to interact with a variety of proteins and enzymes, which can lead to a variety of biochemical and physiological effects. For example, it has been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of prostaglandins.
Biochemical and Physiological Effects
1-(5-(Propan-2-yl)-1-benzofuran-2-yl)methanamine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of prostaglandins. It has also been shown to reduce inflammation, pain, and fever. Additionally, it has been shown to have anti-cancer properties and to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
1-(5-(Propan-2-yl)-1-benzofuran-2-yl)methanamine has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize. Additionally, it is a versatile compound that can be used in a variety of research applications. However, it is also a relatively unstable compound and can decompose easily. Therefore, it is important to store it in an airtight container and to use it as quickly as possible.
Future Directions
1-(5-(Propan-2-yl)-1-benzofuran-2-yl)methanamine has a number of potential future directions. One possible direction is to further explore its potential anti-cancer properties. Additionally, it could be studied to determine its potential as an anti-inflammatory agent. Furthermore, it could be used to study the effects of drugs on the body, as well as to develop new drugs. Finally, it could be used to develop new polymers for use in the manufacture of materials such as plastics and rubbers.
Synthesis Methods
1-(5-(Propan-2-yl)-1-benzofuran-2-yl)methanamine can be synthesized using a variety of methods. The most common method is the palladium-catalyzed Heck reaction, which involves the reaction of an aryl halide with an alkene in the presence of a palladium catalyst. This reaction yields 1-(5-(propan-2-yl)-1-benzofuran-2-yl)methanamine as a product. Other methods of synthesis include the use of Grignard reagents, the reaction of an aryl halide with an alkene in the presence of a Lewis acid, and the reaction of an aryl halide with an alkyne in the presence of a palladium catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[5-(propan-2-yl)-1-benzofuran-2-yl]methanamine involves the reaction of 1-benzofuran-2-carboxylic acid with propan-2-ylamine, followed by reduction of the resulting imine to the corresponding amine.", "Starting Materials": [ "1-benzofuran-2-carboxylic acid", "propan-2-ylamine", "sodium triacetoxyborohydride", "acetic acid", "water" ], "Reaction": [ "Step 1: Dissolve 1-benzofuran-2-carboxylic acid (1.0 equiv) and propan-2-ylamine (1.2 equiv) in acetic acid and stir at room temperature for 24 hours.", "Step 2: Add sodium triacetoxyborohydride (1.5 equiv) to the reaction mixture and stir for an additional 24 hours.", "Step 3: Quench the reaction by adding water and extract the product with ethyl acetate.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.", "Step 5: Purify the crude product by column chromatography to obtain 1-[5-(propan-2-yl)-1-benzofuran-2-yl]methanamine as a white solid." ] } | |
CAS RN |
165737-34-8 |
Product Name |
1-[5-(propan-2-yl)-1-benzofuran-2-yl]methanamine |
Molecular Formula |
C12H15NO |
Molecular Weight |
189.3 |
Purity |
95 |
Origin of Product |
United States |
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